![molecular formula C16H24N5O15P2 · 2Na B564183 ADENOSINE-5/'-DIPHOSPHOGLUCOSE CAS No. 102129-65-7](/img/structure/B564183.png)
ADENOSINE-5/'-DIPHOSPHOGLUCOSE
Overview
Description
Adenosine-5’-diphosphoglucose (ADP-Glucose) is a substrate widely used as a glucose donor. It is a substrate for starch synthase in starch synthesis. ADP-glucose is also a substrate for α-1,4-glucan-protein synthase (ADP-forming), ADP-glucose pyrophosphorylases, and many glucosyltransferases .
Synthesis Analysis
The contribution of adenosine 5’-diphosphoglucose pyrophosphorylase to the control of starch synthesis can be modified by environmental factors, leading to a lower degree of control during severe water deficits . The control coefficient of AGPase on starch accumulation in intact plants was estimated to be around 0.3 .Chemical Reactions Analysis
ADP-Glucose is involved in various reactions. It is a substrate for starch synthase in starch synthesis, and for α-1,4-glucan-protein synthase (ADP-forming), ADP-glucose pyrophosphorylases, and many glucosyltransferases .Physical and Chemical Properties Analysis
ADP-Glucose is stored at a temperature of -20°C. It is soluble in PBS (pH 7.2) at 10 mg/ml. It is a crystalline solid and is hygroscopic .Scientific Research Applications
Enzymatic Processes in Plants :
- ADP-glucose is crucial in the biosynthesis of starch in plants. It serves as a glucosyl donor in various enzymatic processes. For instance, in waxy maize, ADP-glucose: alpha-1,4-glucan alpha-4-glucosyl-transferases utilize it for starch synthesis, with varying glucose transfer rates to different glucans (Ozbun, Hawker, & Preiss, 1971). Similarly, in Chlorella pyrenoidosa, ADP-glucose serves as a glucosyl donor for starch biosynthesis, with the enzyme showing specificity for ADP-glucose and its derivatives (Preiss & Greenberg, 1967).
Nucleotide Composition in Potato Starch :
- In potato starch grains, ADP-glucose has been identified as a major component, suggesting its role as an in vivo substrate for glucosyltransferase in starch synthesis (Cassells & Harmey, 1968).
Enzyme Specificity and Regulation :
- Studies on adenosine diphosphoglucose pyrophosphorylase from sweet corn and maize have highlighted its specificity and regulatory mechanisms. The enzyme's activation by certain metabolites and inhibition by others, like pyrophosphate, indicates a complex control of starch synthesis (Amir & Cherry, 1972); (Preiss, Lammel, & Sabraw, 1971).
Visualization of Human Retinal Vasculature :
- A method utilizing adenosine diphosphatase, which hydrolyzes adenosine 5'-diphosphate, has been developed for studying the human retinal vasculature, indicating the enzyme's utility in medical research (Lutty & Mcleod, 1992).
Neurotoxicity and Neurotransmission :
- ADP-glucose has been implicated in neurotoxicity through its role in activating poly(adenosine 5'-diphosphoribose) synthetase, which can lead to cell death (Zhang, Dawson, Dawson, & Snyder, 1994). Furthermore, adenosine and adenine nucleotides, including ADP-glucose, are known to modulate synaptic transmission in the cerebral cortex (Phillis, Edstrom, Kostopoulos, & Kirkpatrick, 1979).
Heart Physiology :
- In cardiac physiology, ADP-glucose has been observed to competitively inhibit heart 5'-nucleotidase, suggesting its potential impact on cardiac function (Sullivan & Alpers, 1971).
Bacterial Glycogen Synthesis :
- ADP-glucose pyrophosphorylases in bacteria, such as those in the genus Rhodospirillum, play a role in glycogen synthesis. The activator specificity of these enzymes indicates a regulatory mechanism in bacterial carbohydrate metabolism (Preiss & Greenberg, 1981).
Mechanism of Action
Target of Action
The primary target of Adenosine-5’-diphosphoglucose disodium salt is the starch synthase enzyme . This enzyme plays a crucial role in the synthesis of starch, a polysaccharide that serves as a form of energy storage in plants . Additionally, it acts as an agonist for the P2Y12 receptor , a G protein-coupled receptor found on the surface of platelets .
Mode of Action
Adenosine-5’-diphosphoglucose disodium salt interacts with its targets by serving as a glucose donor . In the case of starch synthase, it provides the glucose units that are polymerized into starch . As a P2Y12 receptor agonist, it stimulates platelet activation .
Biochemical Pathways
The compound plays a significant role in the starch synthesis pathway . It is used by starch synthase to add glucose units to the growing starch chain . It is also involved in the platelet activation pathway via its action on the P2Y12 receptor .
Result of Action
The action of Adenosine-5’-diphosphoglucose disodium salt results in the synthesis of starch in plants . In the context of platelet activation, it can lead to blood clotting .
Action Environment
The action of Adenosine-5’-diphosphoglucose disodium salt can be influenced by various environmental factors. For instance, certain grasses can synthesize the compound in the cytoplasm before it is transported into plastids . Additionally, the compound’s action as a P2Y12 receptor agonist might be influenced by the physiological environment, such as the presence of other agonists or antagonists .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Adenosine-5’-diphosphoglucose disodium salt acts as a glucose donor in many biochemical reactions . It interacts with enzymes such as starch synthase (EC 2.4.1.21), alpha-1,4-glucan-protein synthase (ADP-forming) (EC 2.4.1.113), and ADP-glucose pyrophosphorylases . These interactions are crucial for the synthesis of starch and other glucosyltransferases .
Cellular Effects
The effects of Adenosine-5’-diphosphoglucose disodium salt on cells are primarily related to its role as a glucose donor. It influences cell function by participating in the synthesis of starch, impacting cellular metabolism
Molecular Mechanism
At the molecular level, Adenosine-5’-diphosphoglucose disodium salt exerts its effects through binding interactions with various biomolecules. It acts as a substrate for several enzymes, leading to the activation or inhibition of these enzymes . This can result in changes in gene expression and other cellular processes .
Metabolic Pathways
Adenosine-5’-diphosphoglucose disodium salt is involved in several metabolic pathways. It interacts with various enzymes and cofactors, potentially affecting metabolic flux or metabolite levels
Properties
IUPAC Name |
disodium;[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] [(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N5O15P2.2Na/c17-13-7-14(19-3-18-13)21(4-20-7)15-11(26)9(24)6(33-15)2-32-37(28,29)36-38(30,31)35-16-12(27)10(25)8(23)5(1-22)34-16;;/h3-6,8-12,15-16,22-27H,1-2H2,(H,28,29)(H,30,31)(H2,17,18,19);;/q;2*+1/p-2/t5-,6-,8-,9-,10+,11-,12-,15-,16?;;/m1../s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZBIVALVIPYODS-UQGWVDHFSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OC4C(C(C(C(O4)CO)O)O)O)O)O)N.[Na+].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)([O-])OP(=O)([O-])OC4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O)N.[Na+].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N5Na2O15P2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201036016 | |
Record name | Adenosine-5'-diphosphoglucose disodium salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201036016 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
633.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
102129-65-7 | |
Record name | Adenosine-5'-diphosphoglucose disodium salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201036016 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
A: ADPG acts as the glucosyl donor for starch synthases, primarily granule-bound starch synthase (GBSS) and soluble starch synthases (SSS) []. These enzymes catalyze the transfer of the glucose moiety from ADPG to the growing chain of α-1,4-linked glucose residues, ultimately leading to starch synthesis [].
ANone: ADPG comprises an adenosine molecule linked to a diphosphate group, which is further linked to a glucose molecule at the C1 position.
A: ADPG is the primary precursor for starch synthesis in plants. It provides the glucose units that are incorporated into the growing starch molecule by starch synthases [, , , ].
A:
ADPG Pyrophosphorylase (AGPase): This enzyme catalyzes the synthesis of ADPG from Glucose-1-Phosphate (G-1-P) and ATP [, , , , ]. * Starch Synthases (GBSS and SSS):* These enzymes utilize ADPG as the glucose donor to elongate the starch chain [, , ].
A: Low phosphate conditions can lead to an increase in the total activities of phosphatases and higher concentrations of phosphate-free carbon compounds like starch and sucrose []. This adaptation helps conserve phosphate within the plant [].
A: In sweet orange trees, elevated CO2 levels led to increased starch content in leaves []. This was accompanied by a decrease in the activities of sucrose-P synthase and ADPG pyrophosphorylase in older leaves but not in newer leaves [].
A: In a low-starch mutant of Chlamydomonas reinhardtii, a defect in 3-phosphoglycerate activation and orthophosphate inhibition of ADPG pyrophosphorylase was observed []. This highlights the importance of AGPase regulation for normal starch synthesis.
A: Evidence suggests that starch synthesis, and likely the conversion of sucrose to starch, occurs within the amyloplast [, ]. Studies show that amyloplasts contain the necessary enzymes for starch synthesis from triose phosphates, including AGPase and starch synthases [, ].
A: Yes, research suggests variations exist. For instance, while potato and maize AGPases share some functionality, there are differences in their allosteric properties and subunit interactions []. This is evident in the differential activity observed when chimeric maize/potato small subunits are expressed with potato large subunits in E. coli [].
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